2-((1-allyl-5-phenyl-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone

• IUPAC Name: 2-(5-phenyl-1-prop-2-enylimidazol-2-yl)sulfanyl-1-piperidin-1-ylethanone
• InChI: InChI=1S/C19H23N3OS/c1-2-11-22-17(16-9-5-3-6-10-16)14-20-19(22)24-15-18(23)21-12-7-4-8-13-21/h2-3,5-6,9-10,14H,1,4,7-8,11-13,15H2
• InChI Key: CYZRZLDOOFZGNJ-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=CN=C1SCC(=O)N2CCCCC2)C3=CC=CC=C3
• Molecular Formula: C19H23N3OS
• Molecular Weight: 341.5 g/mol

Description

2-((1-allyl-5-phenyl-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields of research. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments.

Scientific Research Applications

Antimicrobial and Anticandidal Applications

One study highlights the synthesis of new imidazole-based heterocycles, including compounds structurally related to the given chemical, showing significant antimicrobial and antioxidant activities. These compounds were tested against various bacteria, showing minimal inhibitory concentrations that underline their potential as antimicrobial agents (Abdel-Wahab, Awad, & Badria, 2011). Another research effort involved synthesizing tetrazole derivatives, some of which exhibit potent anticandidal agents with weak cytotoxicities, highlighting their potential in antifungal applications (Kaplancıklı et al., 2014).

Antitumor and Cytotoxic Activities

Imidazole derivatives, closely related to the compound , have been explored for their potential antitumor and cytotoxic activities. A study synthesized imidazo[2,1-b][1,3]thiazoles showing moderate ability to suppress the growth of kidney cancer cells, indicating their potential as anticancer agents (Потиха & Броварец, 2020). This aligns with another study that synthesized piperazine-2,6-dione derivatives, some of which exhibited good anticancer activity across various cancer cell lines, underscoring the broad potential of such compounds in cancer research (Kumar et al., 2013).

Antimicrobial Properties

Research into piperidine-containing pyrimidine imines and thiazolidinones highlights the synthesis under microwave irradiation, leading to compounds with notable antibacterial activity. This suggests the role of the compound's derivatives in developing new antibacterial agents (Merugu, Ramesh, & Sreenivasulu, 2010).

Enzyme Inhibition and Molecular Interaction Studies

A dual-sensitive probe based on an imidazole derivative for the determination of amines in environmental water showcases the utility of such compounds in environmental monitoring and analytical chemistry. This particular study demonstrates the compound's interaction with amines, facilitating highly sensitive detection methods (You et al., 2010).